Cas no 1427451-43-1 (methyl 2-(3-bromo-2-fluorophenyl)acetate)

• Product Name: methyl 2-(3-bromo-2-fluorophenyl)acetate
• CAS No: 1427451-43-1
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD22988857
• CID: 4603965
• PubChem ID: 100912177
• Update Time: 2025-08-04

methyl 2-(3-bromo-2-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-BROMO-2-FLUOROPHENYLACETATE
• METHYL 2-(3-BROMO-2-FLUOROPHENYL)ACETATE
• CHC45143
• (3-Bromo-2-fluoro-phenyl)-acetic acid methyl ester
• 1427451-43-1
• MFCD22988857
• AKOS030629872
• CS-0150718
• EN300-8261319
• SY242402
• 3-Bromo-2-fluorophenylacetic acid methyl ester
• AS-36915
• METHYL2-(3-BROMO-2-FLUOROPHENYL)ACETATE
• methyl 2-(3-bromo-2-fluorophenyl)acetate

• MDL： MFCD22988857
• Inchi： 1S/C9H8BrFO2/c1-13-8(12)5-6-3-2-4-7(10)9(6)11/h2-4H,5H2,1H3
• InChI Key： ALPXGXOFMZOFAG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CC(=O)OC

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on methyl 2-(3-bromo-2-fluorophenyl)acetate

Recent Advances in the Application of Methyl 2-(3-bromo-2-fluorophenyl)acetate (CAS: 1427451-43-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-(3-bromo-2-fluorophenyl)acetate (CAS: 1427451-43-1) is a fluorinated aromatic ester that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis. This compound, characterized by its bromo and fluoro substituents on the phenyl ring, offers unique reactivity patterns that make it valuable for the development of novel therapeutic agents. Recent studies have explored its role in the synthesis of small-molecule inhibitors, particularly in targeting protein-protein interactions and enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders.

One of the most significant breakthroughs involving methyl 2-(3-bromo-2-fluorophenyl)acetate is its use in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective BTK (Bruton's tyrosine kinase) inhibitors, which are crucial for treating B-cell malignancies. The bromo and fluoro substituents were found to enhance binding affinity to the target enzyme, while the ester group allowed for further functionalization to optimize pharmacokinetic properties. This research highlights the compound's potential in precision medicine and targeted therapy.

In addition to its role in kinase inhibitor development, methyl 2-(3-bromo-2-fluorophenyl)acetate has been investigated for its utility in PET (positron emission tomography) tracer synthesis. A recent study in ACS Chemical Neuroscience reported the incorporation of this compound into radiolabeled probes for imaging tau protein aggregates in Alzheimer's disease. The fluorine-18 isotope was introduced via nucleophilic aromatic substitution, leveraging the reactivity of the bromo substituent. This application underscores the compound's dual functionality in both therapeutic and diagnostic contexts.

Another area of interest is the compound's use in fragment-based drug discovery (FBDD). Researchers have employed methyl 2-(3-bromo-2-fluorophenyl)acetate as a versatile fragment due to its moderate molecular weight and favorable physicochemical properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into a library of fragments screened against the SARS-CoV-2 main protease, yielding several hits with promising inhibitory activity. The study emphasized the compound's role in accelerating hit-to-lead optimization processes.

Despite these advancements, challenges remain in the large-scale synthesis and purification of methyl 2-(3-bromo-2-fluorophenyl)acetate. Recent patents (e.g., WO2023018765) have addressed these issues by optimizing catalytic systems for its production, achieving higher yields and purity. Furthermore, computational studies have provided insights into its metabolic stability, predicting low susceptibility to esterase-mediated hydrolysis—a critical factor for its in vivo applications.

In conclusion, methyl 2-(3-bromo-2-fluorophenyl)acetate (CAS: 1427451-43-1) represents a multifaceted tool in modern drug discovery, with applications spanning from kinase inhibitor design to diagnostic imaging. Its unique chemical properties and adaptability position it as a valuable asset for researchers aiming to develop next-generation therapeutics. Future research directions may include exploring its utility in covalent inhibitor design and further optimizing its synthetic accessibility for industrial-scale applications.